Cas no 3060-46-6 ((2S)-4-methyl-2-(methylamino)pentanoic acid)

• Product Name: (2S)-4-methyl-2-(methylamino)pentanoic acid
• CAS No: 3060-46-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD00065919
• CID: 43754
• PubChem ID: 2777993
• Update Time: 2025-08-02

(2S)-4-methyl-2-(methylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methyl-2-(methylamino)pentanoic acid
• N-Me-Leu-OH
• N-Methyl-L-leucine
• H-L-MeLeu-OH*HCl
• N-Me-Leu-OH.HCl
• N-METHYL-L-LEUCINE CRYSTALLINE
• H-(ME)LEU-OH
• H-NMe-Leu-OH
• L-N-Methylleucine
• N-ME-LEUCINE
• N-Methyl-L-leucine HCl
• Leucine,N-methyl- (6CI,7CI)
• Leucine, N-methyl-, L- (8CI)
• N-Methylleucine
• (2S)-4-methyl-2-(methylamino)pentanoic acid
• UNII-2YT9687ECD
• MeLeu
• (2S)-4-methyl-2-(methylazaniumyl)pentanoate
• 4125-95-5
• CS-W008140
• DTXSID801031240
• H-MeLeu-OH
• FD21865
• AC-24158
• H-ALPHA-METHYL-L-LEUCINE
• MFCD00065919
• SCHEMBL93452
• AKOS006282756
• L-Leucine, N-methyl-
• EN300-220170
• HY-W008140
• AM9276
• XJODGRWDFZVTKW-LURJTMIESA-N
• MLE
• 3060-46-6
• 2YT9687ECD
• methyl-L-leucine
• N-methyl-l-leu
• (S)-4-Methyl-2-(methylamino)pentanoicacid
• AS-19192
• n-methyl-leucine
• DB-038132
• DB-361440

• MDL： MFCD00065919
• Inchi： 1S/C7H15NO2/c1-5(2)4-6(8-3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)/t6-/m0/s1
• InChI Key： XJODGRWDFZVTKW-LURJTMIESA-N
• SMILES： OC([C@H](CC(C)C)NC)=O

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.979
• Melting Point: 286-296°C
• Boiling Point: 226.1°C at 760 mmHg
• Flash Point: 226.1 °C at 760 mmHg
• Refractive Index: 1.446
• PSA: 49.33000
• LogP: 1.09600
• Solubility: Not available

(2S)-4-methyl-2-(methylamino)pentanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4-methyl-2-(methylamino)pentanoic acid

Comprehensive Analysis of (2S)-4-methyl-2-(methylamino)pentanoic acid (CAS No. 3060-46-6): Properties, Applications, and Research Insights

(2S)-4-methyl-2-(methylamino)pentanoic acid (CAS No. 3060-46-6) is a chiral non-proteinogenic amino acid derivative with significant relevance in pharmaceutical and biochemical research. Structurally characterized by a methylamino group at the second carbon and a methyl substitution at the fourth carbon of its pentanoic acid backbone, this compound has garnered attention for its potential role in drug development and metabolic studies. Researchers frequently explore its stereospecific properties, as the (2S) configuration influences its biological activity and interaction with enzymes.

The compound’s unique structure makes it a valuable intermediate in synthesizing peptides and small-molecule therapeutics. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. For instance, its resemblance to branched-chain amino acids (BCAAs) has spurred investigations into its effects on mTOR signaling pathways, a hotspot topic in longevity and muscle protein synthesis research. Users searching for "amino acid derivatives for drug discovery" or "chiral building blocks in pharmaceuticals" will find this compound of particular interest.

From a synthetic chemistry perspective, (2S)-4-methyl-2-(methylamino)pentanoic acid is often discussed alongside stereoselective synthesis techniques. Modern methodologies, such as asymmetric hydrogenation or enzymatic resolution, are employed to achieve high enantiomeric purity—a critical factor for pharmaceutical applications. Queries like "how to synthesize chiral amino acids" or "CAS 3060-46-6 synthesis methods" reflect growing interest in its production scalability and cost-efficiency.

In analytical chemistry, the compound’s detection and quantification are typically performed via HPLC or LC-MS, leveraging its UV absorption or mass fragmentation patterns. Its stability under various pH conditions and solubility profiles are also frequently studied, addressing common search terms such as "amino acid stability in aqueous solutions". These properties are crucial for formulating biocompatible delivery systems, another trending topic in nanomedicine.

Beyond pharmaceuticals, 3060-46-6 has niche applications in biocatalysis and proteomics. Its incorporation into custom peptides aids in studying protein-protein interactions, aligning with popular searches like "tools for proteomics research". Additionally, its potential as a metabolic tracer in isotope-labeling experiments resonates with researchers investigating cellular metabolism pathways.

Environmental and safety profiles of (2S)-4-methyl-2-(methylamino)pentanoic acid are well-documented, emphasizing its low toxicity and biodegradability—key considerations for sustainable chemistry. This aligns with the rising demand for "green chemistry alternatives" in synthetic workflows. Regulatory compliance data, often searched as "CAS 3060-46-6 safety guidelines", confirm its suitability for laboratory and industrial use.

In summary, (2S)-4-methyl-2-(methylamino)pentanoic acid represents a versatile and scientifically significant compound. Its applications span drug design, metabolic engineering, and analytical methodologies, making it a recurring subject in academic and industrial discourse. By addressing trending queries and integrating multidisciplinary insights, this overview underscores the compound’s enduring relevance in advancing life sciences and chemical innovation.